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Cat. No.: B3421755 Get Quote

Introduction

Sorbic acid and its salts are widely utilized as preservatives in a variety of food and

pharmaceutical products to inhibit the growth of mold and yeast. Monitoring the concentration

of sorbic acid is crucial to ensure compliance with regulatory limits and to guarantee product

quality. A well-established and cost-effective method for the quantification of sorbic acid is

through spectrophotometric analysis following a reaction with thiobarbituric acid (TBA). This

method is predicated on the oxidative cleavage of sorbic acid to malonaldehyde (MDA), which

subsequently reacts with TBA to form a distinct reddish-brown chromophore that can be

quantified.[1][2] This colorimetric assay, often referred to as the TBARS (Thiobarbituric Acid

Reactive Substances) assay, provides a simple and rapid means of determination.[3][4]

Principle of the Method

The spectrophotometric determination of sorbic acid using thiobarbituric acid involves a two-

step chemical reaction. Initially, sorbic acid is oxidized, typically by an oxidizing agent such as

iron(III) under acidic conditions and elevated temperature, to yield malonaldehyde (MDA).[1] In

the subsequent step, one molecule of MDA condenses with two molecules of TBA in a

Knoevenagel-type reaction to produce a reddish-brown colored adduct. The intensity of the

color produced is directly proportional to the concentration of sorbic acid in the sample, and

the absorbance of this colored product is measured at its wavelength of maximum absorbance

(λmax), which is approximately 529-532 nm.
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

analysis of sorbic acid using thiobarbituric acid, as established in the literature.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
529 nm

Linear Range 0 - 6 µg/mL

Slope of Calibration Graph 0.131 A µg⁻¹ mL

Recoveries 96% - 103%

Relative Standard Deviation

(RSD)
1.6% - 1.9%

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Spectrophotometric method for the determination of sorbic acid in various food samples
with iron(III) and 2-thiobarbituric acid as reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Spectrophotometric method for the determination of sorbic acid in various food samples
with iron(III) and 2-thiobarbituric acid as reagents - Analyst (RSC Publishing) [pubs.rsc.org]

3. oxfordbiomed.com [oxfordbiomed.com]

4. TBARS - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes: Spectrophotometric Analysis of
Sorbic Acid Using Thiobarbituric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3421755#spectrophotometric-analysis-of-sorbic-acid-
using-thiobarbituric-acid]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3421755?utm_src=pdf-body-img
https://www.benchchem.com/product/b3421755?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2712320/
https://pubmed.ncbi.nlm.nih.gov/2712320/
https://pubs.rsc.org/en/content/articlelanding/1989/an/an9891400217/unauth
https://pubs.rsc.org/en/content/articlelanding/1989/an/an9891400217/unauth
https://www.oxfordbiomed.com/sites/default/files/spec_sheet/FR40.130619.pdf
https://en.wikipedia.org/wiki/TBARS
https://www.benchchem.com/product/b3421755#spectrophotometric-analysis-of-sorbic-acid-using-thiobarbituric-acid
https://www.benchchem.com/product/b3421755#spectrophotometric-analysis-of-sorbic-acid-using-thiobarbituric-acid
https://www.benchchem.com/product/b3421755#spectrophotometric-analysis-of-sorbic-acid-using-thiobarbituric-acid
https://www.benchchem.com/product/b3421755#spectrophotometric-analysis-of-sorbic-acid-using-thiobarbituric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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